Cas no 1251316-17-2 (3-(4-bromothiophen-2-yl)-3-hydroxypropanoic acid)

• Product Name: 3-(4-bromothiophen-2-yl)-3-hydroxypropanoic acid
• CAS No: 1251316-17-2
• MF: C₇H₇BrO₃S
• MW: 251.097680330276
• CID: 6263553
• PubChem ID: 62395654
• Update Time: 2025-05-24

3-(4-bromothiophen-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromothiophen-2-yl)-3-hydroxypropanoic acid
• AKOS011683007
• 1251316-17-2
• CS-0345503
• EN300-1256115

• Inchi： 1S/C7H7BrO3S/c8-4-1-6(12-3-4)5(9)2-7(10)11/h1,3,5,9H,2H2,(H,10,11)
• InChI Key： MPPMCHJUJKUFEV-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(CC(=O)O)O

Computed Properties

• Exact Mass: 249.92993g/mol
• Monoisotopic Mass: 249.92993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85.8Ų

Additional information on 3-(4-bromothiophen-2-yl)-3-hydroxypropanoic acid

Research Briefing on 3-(4-bromothiophen-2-yl)-3-hydroxypropanoic acid (CAS: 1251316-17-2) in Chemical Biology and Pharmaceutical Applications

3-(4-bromothiophen-2-yl)-3-hydroxypropanoic acid (CAS: 1251316-17-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This β-hydroxy acid derivative, featuring a brominated thiophene moiety, exhibits unique structural and functional properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the design of enzyme inhibitors and modulators of cellular signaling pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromothiophene group was found to enhance binding affinity through specific hydrophobic interactions with the target protein, while the hydroxypropanoic acid moiety contributed to improved solubility and pharmacokinetic properties. This dual functionality has positioned 1251316-17-2 as a valuable scaffold in kinase inhibitor development programs.

In metabolic engineering applications, researchers have utilized 3-(4-bromothiophen-2-yl)-3-hydroxypropanoic acid as a precursor for the biosynthesis of thiophene-containing natural product analogs. A recent Nature Chemical Biology publication (2024) described its successful incorporation into engineered polyketide synthase systems, yielding novel hybrid metabolites with enhanced biological activities against resistant bacterial strains. The compound's stability under physiological conditions and its compatibility with enzymatic transformations make it particularly suitable for such applications.

Structural-activity relationship (SAR) studies have revealed that the bromine atom at the 4-position of the thiophene ring plays a crucial role in molecular recognition processes. X-ray crystallographic data from multiple protein-ligand complexes show that this halogen forms specific halogen bonds with protein backbone carbonyl groups, contributing to binding specificity. Meanwhile, the hydroxy group at the β-position has been shown to participate in hydrogen bonding networks that stabilize protein-ligand complexes.

Recent advances in synthetic methodology have improved access to 1251316-17-2 and its derivatives. A 2024 Organic Process Research & Development report detailed an optimized, scalable synthesis route that achieves >90% yield while minimizing environmental impact through green chemistry principles. This development has facilitated broader investigation of the compound's pharmaceutical potential and enabled structure-activity optimization studies.

Ongoing preclinical investigations suggest potential therapeutic applications for 3-(4-bromothiophen-2-yl)-3-hydroxypropanoic acid derivatives in inflammatory diseases and oncology. Early-stage animal models have demonstrated favorable safety profiles and promising efficacy signals, particularly in autoimmune disorder models. However, further pharmacokinetic optimization may be required to address challenges related to metabolic stability in certain derivative series.

The compound's unique combination of synthetic accessibility, structural features amenable to diversification, and demonstrated biological activities position it as a valuable tool in chemical biology and a promising starting point for drug discovery programs. Future research directions likely include expanded SAR studies, target identification efforts, and development of more efficient synthetic routes to enable large-scale production for clinical evaluation.